6-(Decanoylamino)-1H-indole-4-carboxylic acid

• CAS No.: 116337-06-5
• Molecular Formula: C19H26N2O3
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 6-(decanoylamino)-1H-indole-4-carboxylic acid
• InChI: InChI=1S/C19H26N2O3/c1-2-3-4-5-6-7-8-9-18(22)21-14-12-16(19(23)24)15-10-11-20-17(15)13-14/h10-13,20H,2-9H2,1H3,(H,21,22)(H,23,24)
• InChI Key: ZKPAQKOWCZELRL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC(=O)NC1=CC(=C2C=CNC2=C1)C(=O)O

Description

6-(Decanoylamino)-1H-indole-4-carboxylic acid is a useful research compound. Its molecular formula is C19H26N2O3 and its molecular weight is 330.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Five hundred-fifteen mg of 4-carbomethoxy-6-(N-decanoylamino)indole [prepared by the method of Wender et al., PNAS, 83, 4214-4218 (1986)] was dissolved in 60 mL of tetrahydrofuran. This solution was treated with 3 mL of a 1N KOH solution in water and also with 5 mL of methanol. The mixture was heated at 80° C. for 32 h. During this period another 2.5 mL of 1N KOH was added in two portions. After cooling the mixture was concentrated in vacuo. The mixture was then diluted with water and acidified with concentrated hydrochloric acid. The mixture was then extracted with methylene chloride. The organic layers were dried over sodium sulfate and concentrated to afford 300 mg of 4-carboxy-6-(N-decanoylamino)indole (60% yield), mp 248°-50° C.

Synthesis routes and methods II

Procedure details

Five hundred-fifteen mg of 4-methoxycarbonyl-6-(N-decanoylamino)indole [prepared by the method of Wender et al., PNAS, 83, 4214-4218 (1986)] was dissolved in 60 mL of tetrahydrofuran. This solution was treated with 3 mL of a IN KOH solution in water and also with 5 mL of methanol. The mixture was heated at 80° C. for 32 h. During this period another 2.5 mL of 1N KOH was added in two portions. After cooling the mixture was concentrated in vacuo. The mixture was then diluted with water and acidified with concentrated hydrochloric acid. The mixture was then extracted with methylene chloride. The organic layers were dried over sodium sulfate and concentrated to afford 300 mg of 4-carboxy-6-(N-decanoylamino)indole (60% yield). mp 248°-50° C.